Cas no 889357-64-6 (Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
• CAS No: 889357-64-6
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 876632
• Update Time: 2023-08-03

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
• methyl 2-amino-4-(4-chlorophenyl)-5-methyl-3-thiophenecarboxylate
• 2-Amino-4-(4-chloro-phenyl)-5-methyl-thiophene-3-carboxylic acid methyl ester
• CBMicro_046725
• STK348740
• BBL016155
• 1165AE
• SBB019634
• IMED275245643
• Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate

• Inchi： 1S/C13H12ClNO2S/c1-7-10(8-3-5-9(14)6-4-8)11(12(15)18-7)13(16)17-2/h3-6H,15H2,1-2H3
• InChI Key： YDTXFIUCMWUHLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)SC(=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Topological Polar Surface Area: 80.6